Optically active co-ordination compounds. Part III. Acid-catalysed aquations of resolved complexes of cobalt(III)

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000201

Abstract

The substitution, by water, of co-ordinated nitro-groups in optically active complexes of cobalt(III) of the type [Co en2X(NO2)]n+ in the presence of acids has been shown to occur with retention of optical configuration. The similar reaction of active cis-dinitrobisethylenediaminecobalt(III) salts with hydrochloric acid is shown to form active chloronitrobisethylenediaminecobalt(III) salts; for the reaction of nitroamminebisethylenediamine-cobalt(III) salts with hydrochloric acid, the successive optical rotatory dispersion spectra pass through isorotatory points.

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